Cas no 1696238-72-8 (6-chloro-2-methyl-N-(prop-2-yn-1-yl)pyrimidin-4-amine)

• Product Name: 6-chloro-2-methyl-N-(prop-2-yn-1-yl)pyrimidin-4-amine
• CAS No: 1696238-72-8
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 5580228
• Update Time: 2025-05-20

6-chloro-2-methyl-N-(prop-2-yn-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-chloro-2-methyl-N-2-propyn-1-yl-
• 6-Chloro-2-methyl-N-(prop-2-yn-1-yl)pyrimidin-4-amine
• 6-chloro-2-methyl-N-(prop-2-yn-1-yl)pyrimidin-4-amine

• Inchi： 1S/C8H8ClN3/c1-3-4-10-8-5-7(9)11-6(2)12-8/h1,5H,4H2,2H3,(H,10,11,12)
• InChI Key： ORPOPGQEDCCIRC-UHFFFAOYSA-N
• SMILES： C1(C)=NC(Cl)=CC(NCC#C)=N1

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• Boiling Point: 323.4±32.0 °C(Predicted)
• pka: 3.55±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 6-chloro-2-methyl-N-(prop-2-yn-1-yl)pyrimidin-4-amine

Comprehensive Overview of 6-chloro-2-methyl-N-(prop-2-yn-1-yl)pyrimidin-4-amine (CAS No. 1696238-72-8)

The compound 6-chloro-2-methyl-N-(prop-2-yn-1-yl)pyrimidin-4-amine (CAS No. 1696238-72-8) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro substituent at the 6-position and a prop-2-yn-1-yl group attached to the nitrogen atom, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel small-molecule inhibitors and kinase-targeting agents.

In recent years, the scientific community has focused on optimizing pyrimidine-based compounds for their therapeutic potential. 6-chloro-2-methyl-N-(prop-2-yn-1-yl)pyrimidin-4-amine is no exception, as its scaffold is frequently explored in the development of anticancer agents and anti-inflammatory drugs. The presence of the prop-2-yn-1-yl moiety allows for further functionalization via click chemistry, a technique widely used in bioconjugation and drug delivery systems. This adaptability aligns with current trends in precision medicine and targeted therapy, which dominate modern pharmaceutical research.

From a synthetic chemistry perspective, CAS No. 1696238-72-8 serves as a valuable building block for constructing more complex heterocyclic systems. Its chloro group can undergo nucleophilic substitution reactions, while the methyl and prop-2-yn-1-yl groups offer sites for further modifications. Such flexibility is crucial for medicinal chemists working on structure-activity relationship (SAR) studies, a hot topic in AI-driven drug design. Computational tools, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, often utilize derivatives of this compound to predict bioactivity and optimize lead molecules.

The agrochemical industry also benefits from 6-chloro-2-methyl-N-(prop-2-yn-1-yl)pyrimidin-4-amine, as pyrimidine derivatives are known for their herbicidal and fungicidal properties. With the growing emphasis on sustainable agriculture and green chemistry, researchers are investigating eco-friendly derivatives of this compound to replace traditional pesticides. Its potential role in crop protection aligns with global efforts to address food security challenges, a topic frequently searched in academic and industrial circles.

Analytical characterization of CAS No. 1696238-72-8 involves advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and stability, which are critical for regulatory compliance in pharmaceutical applications. The rise of quality-by-design (QbD) principles in drug manufacturing further underscores the importance of rigorous analytical protocols for intermediates like this pyrimidine derivative.

In conclusion, 6-chloro-2-methyl-N-(prop-2-yn-1-yl)pyrimidin-4-amine (CAS No. 1696238-72-8) represents a multifaceted compound with broad applications in drug discovery, agrochemical development, and materials science. Its relevance to cutting-edge research areas such as AI-aided molecular design, sustainable chemistry, and targeted therapeutics ensures its continued prominence in scientific literature. As innovation in these fields accelerates, this compound will likely remain a key player in addressing some of the most pressing challenges in modern science.